molecular formula C₁₈H₂₁D₄N₃O₅S₂ B1162108 N-Desmethyldofetilide-d4

N-Desmethyldofetilide-d4

Cat. No.: B1162108
M. Wt: 431.56
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Desmethyldofetilide-d4 (CAS: 176447-94-2) is a deuterium-labeled analog of N-Desmethyldofetilide, a metabolite and pharmaceutical reference standard related to the antiarrhythmic drug Dofetilide. The compound is chemically designated as a methanesulfonamide derivative with four deuterium atoms incorporated into its structure, typically at specific methyl or ethyl groups to ensure isotopic stability. This deuteration enhances its utility as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for quantifying the parent drug or its metabolites in biological samples, minimizing isotopic interference and improving analytical precision.

This compound is classified as a controlled product in certain regulatory frameworks (e.g., Ref: TR-D291717), reflecting its specialized role in pharmaceutical research and quality control. Its synthesis adheres to stringent isotopic purity standards, ensuring reliability in pharmacokinetic and metabolic studies.

Properties

Molecular Formula

C₁₈H₂₁D₄N₃O₅S₂

Molecular Weight

431.56

Synonyms

N-[4-[2-[[2-[4-[(Methylsulfonyl)amino]phenoxy]ethyl]amino]ethyl]phenyl]-methanesulfonamide-d4;  UK 71385-d4

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The table below summarizes key structural and functional differences between N-Desmethyldofetilide-d4 and related compounds:

Compound Name Isotopic Labeling Chemical Formula Primary Application Key Distinguishing Feature
This compound Deuterium (4D) C18H21D4N3O5S2 LC-MS internal standard Deuterium labeling for precise quantification
N-Desmethyldofetilide None C18H25N3O5S2 Pharmaceutical reference standard Parent compound; used in metabolite studies
N-Desmethyl Dofetilide-13C Carbon-13 (13C) C17*13CH25N3O5S2 Isotopic tracing in metabolic pathways 13C labeling for tracking metabolic fate
Dofetilide Related Compound A None C18H25N3O5S2 Synthesis intermediate or impurity standard Structural analog with no isotopic labeling

Analytical Utility

  • This compound: Deuterium labeling ensures a mass shift (+4 Da) distinguishable from the non-deuterated form, enabling accurate quantification in complex matrices like plasma or urine.
  • N-Desmethyl Dofetilide-13C : Used for tracing carbon pathways in metabolic studies but less common in routine LC-MS due to smaller mass shifts compared to deuterium.
  • Dofetilide Related Compound A : Serves as a secondary pharmaceutical standard for impurity profiling but lacks isotopic labeling, limiting its use in high-sensitivity assays.

Regulatory and Commercial Considerations

  • Cost and Availability: this compound is priced significantly higher (e.g., €9,788.00 for 50mg) compared to non-deuterated analogs, reflecting its specialized synthesis and regulatory controls.
  • Discontinued Analogs : Some related compounds, like Dofetilide Related Compound A, are listed as discontinued in commercial catalogs, highlighting the niche demand for deuterated standards.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.